Cas no 1249221-92-8 (1-(6-methylpyrimidin-4-yl)piperidin-3-ol)

• Product Name: 1-(6-methylpyrimidin-4-yl)piperidin-3-ol
• CAS No: 1249221-92-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5558387
• Update Time: 2025-10-21

1-(6-methylpyrimidin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyrimidin-4-yl)piperidin-3-ol

• Inchi： 1S/C10H15N3O/c1-8-5-10(12-7-11-8)13-4-2-3-9(14)6-13/h5,7,9,14H,2-4,6H2,1H3
• InChI Key： NGMFWSSHKHDISP-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=CN=2)CCCC(O)C1

Additional information on 1-(6-methylpyrimidin-4-yl)piperidin-3-ol

Recent Advances in the Study of 1-(6-methylpyrimidin-4-yl)piperidin-3-ol (CAS: 1249221-92-8)

The compound 1-(6-methylpyrimidin-4-yl)piperidin-3-ol (CAS: 1249221-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-(6-methylpyrimidin-4-yl)piperidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective hydroxylation, to achieve the desired compound with high enantiomeric purity.

Pharmacological investigations have revealed that 1-(6-methylpyrimidin-4-yl)piperidin-3-ol exhibits potent activity as a modulator of specific kinase pathways. In vitro and in vivo studies have demonstrated its efficacy in inhibiting aberrant signaling in cancer cells, particularly those with mutations in the PI3K/AKT/mTOR pathway. These findings suggest its potential as a targeted therapy for certain types of malignancies, with ongoing preclinical trials aiming to validate these effects further.

Another significant aspect of recent research is the exploration of the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition highlighted its favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. The study also identified the primary metabolites and their clearance pathways, providing valuable insights for future drug formulation and dosing strategies.

In addition to its anticancer potential, 1-(6-methylpyrimidin-4-yl)piperidin-3-ol has been investigated for its role in neurodegenerative diseases. Preliminary data from a collaborative study between academic and industry researchers indicate that the compound may modulate neuroinflammation and oxidative stress, offering a novel approach to treating conditions such as Alzheimer's and Parkinson's diseases. However, these findings are still in the early stages, and further validation is required.

Despite these promising developments, challenges remain in the clinical translation of 1-(6-methylpyrimidin-4-yl)piperidin-3-ol. Issues such as off-target effects, optimal dosing regimens, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities position it as a compelling candidate for future drug development.

In conclusion, the recent advancements in the study of 1-(6-methylpyrimidin-4-yl)piperidin-3-ol (CAS: 1249221-92-8) underscore its potential as a versatile therapeutic agent. Continued research efforts are expected to elucidate its full pharmacological profile and pave the way for its application in treating various diseases. The integration of synthetic chemistry, molecular biology, and translational research will be crucial in realizing the clinical potential of this promising compound.